cyclopentyl(2-((3-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone

• IUPAC Name: cyclopentyl-[2-[(3-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• InChI: InChI=1S/C16H19N3O3S/c20-15(13-5-1-2-6-13)18-9-8-17-16(18)23-11-12-4-3-7-14(10-12)19(21)22/h3-4,7,10,13H,1-2,5-6,8-9,11H2
• InChI Key: QNMZSKDTIGNMRV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)N2CCN=C2SCC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C16H19N3O3S
• Molecular Weight: 333.4 g/mol
• CAS No.: 851808-43-0

Description

The compound you’re asking about seems to be a complex organic molecule that contains several functional groups, including a cyclopentyl group, a thioether group, an imidazole ring, and a nitrobenzyl group.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of several different functional groups. The imidazole ring, for example, is a five-membered ring with two nitrogen atoms.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the nitro group in this compound could make it more reactive.

Scientific Research Applications

Enzyme Inhibition and Antioxidant Activity

Research on hindered phenolic aminothiazoles, which share structural similarities, has shown these compounds to possess significant α-glucosidase and α-amylase inhibitory activities, alongside noteworthy antioxidant properties. These findings suggest potential applications in managing diabetes and oxidative stress-related conditions (Satheesh et al., 2017).

Synthetic Applications

Studies on 1N-hydroxyindazoles and related nitrobenzyl compounds have highlighted versatile synthetic routes enabling the formation of these compounds through regioselective cyclization reactions. This underscores the compound's utility in synthetic chemistry for creating complex molecules with potential biological activities (Lehmann et al., 2009).

Luminescence Sensitization

Thiophenyl-derivatized nitrobenzoato ligands, which exhibit structural features akin to the compound of interest, have been investigated for their ability to sensitize Eu(III) and Tb(III) luminescence. Such research suggests applications in the development of luminescent materials and optical sensors (Viswanathan & Bettencourt-Dias, 2006).

Antimicrobial and Antioxidant Properties

New thiazole analogues with urea, thiourea, and selenourea functionalities have demonstrated potent antioxidant activities in vitro. These compounds' structure-activity relationships indicate potential applications in designing antioxidant agents and exploring their antimicrobial effects (Reddy et al., 2015).

Catalytic Applications

Research into stable abnormal N-heterocyclic carbenes (aNHCs) has unveiled their utility in designing catalysts for various organic transformations, including cross-coupling reactions and polymerization processes. This highlights the potential catalytic applications of compounds featuring similar nitrogen-centered ligands (Sau et al., 2020).